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Compound of Interest

Compound Name: 3-Amino-2-piperidone

Cat. No.: B154931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological information on 3-
Amino-2-piperidone. It is intended for informational purposes for a scientific audience and is

not a substitute for a comprehensive safety data sheet (SDS) or a formal risk assessment. The

available data on the specific toxicology of 3-Amino-2-piperidone is limited, and much of the

information presented is based on general hazard classifications.

Introduction
3-Amino-2-piperidone, also known as cyclo-ornithine, is a cyclic amino acid derivative.[1][2] It

serves as a building block in the synthesis of various bioactive molecules and has been

identified as a metabolite in living organisms.[2][3] Given its potential applications in

pharmaceutical and chemical synthesis, a thorough understanding of its toxicological profile is

essential for safe handling and development. This guide provides a summary of the known

toxicological data, general experimental protocols for hazard assessment, and a logical

workflow for toxicological evaluation.

Hazard Identification and Classification
The primary source of toxicological information for 3-Amino-2-piperidone comes from its

classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). These classifications indicate potential hazards based on available data.
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Table 1: GHS Hazard Statements for 3-Amino-2-piperidone

Hazard Class Hazard Statement GHS Code Signal Word

Acute Toxicity (Oral) Harmful if swallowed H302 Warning

Skin

Corrosion/Irritation
Causes skin irritation H315 Warning

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation
H319 Warning

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

May cause respiratory

irritation
H335 Warning

Source: PubChem CID 5200225, ECHEMI Safety Data Sheet[1][4]

Table 2: Precautionary Statements for 3-Amino-2-piperidone
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Category
Precautionary Statement
Code

Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280
Wear protective gloves/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.
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Disposal P501

Dispose of contents/container

in accordance with local

regulations.

Source: PubChem CID 5200225, ECHEMI Safety Data Sheet[1][4]

Potential Signaling Pathway Involvement
Currently, there is no direct evidence in the public domain detailing specific signaling pathways

that are modulated by 3-Amino-2-piperidone leading to a toxicological outcome. However, a

derivative, N-(2-oxopiperidin-3-yl)dodecanamide, has been noted to inhibit Fas-induced

apoptosis.[1] This suggests that derivatives of 3-Amino-2-piperidone could potentially interact

with cellular signaling cascades, but further research is required to determine the direct effects

of the parent compound.

The following diagram illustrates a general workflow for toxicological assessment, which would

be applicable to 3-Amino-2-piperidone.
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General Toxicological Assessment Workflow

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment

Physicochemical Properties

Cytotoxicity Assays
(e.g., MTT, LDH)

In Silico Toxicity Prediction
(e.g., QSAR) Literature Review

Acute Toxicity Studies
(e.g., OECD TG 420, 423, or 425)

Indicates potential for systemic toxicity

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Assay)

Indicates mutagenic potential

Skin/Eye Irritation Models
(e.g., Reconstructed Human Epidermis)

Skin/Eye Irritation/Corrosion
(e.g., OECD TG 404, 405)

Confirmatory testing

Hazard Identification

Sub-acute/Sub-chronic Toxicity

Dose-Response Assessment

Risk Characterization

Exposure Assessment
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General Toxicological Assessment Workflow

Experimental Protocols for Toxicological
Assessment
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While specific experimental data for 3-Amino-2-piperidone is not readily available, this section

outlines the general methodologies that would be employed to assess the hazards identified by

the GHS classifications.

Acute Oral Toxicity
Objective: To determine the acute oral toxicity of a substance, often to calculate an LD50

(median lethal dose) value.

Guideline: OECD Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method).

Methodology:

Animal Model: Typically, female rats are used.

Dosage: A stepwise procedure is used with a limited number of animals at each step. The

starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body

weight).

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The test is used to classify the substance into a GHS category based on the

observed mortality at different dose levels.

In Vitro Skin Irritation
Objective: To determine the potential of a substance to cause skin irritation.

Guideline: OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis

Test Method).

Methodology:
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Test System: A reconstructed human epidermis model, which is a three-dimensional tissue

construct that mimics the biochemical and physiological properties of the upper parts of the

human skin.

Application: A small amount of the test substance is applied topically to the surface of the

skin tissue model.

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured. A

common method is the MTT assay, where viable cells reduce the yellow MTT tetrazolium salt

to purple formazan crystals, which are then extracted and quantified spectrophotometrically.

Endpoint: The substance is classified as an irritant or non-irritant based on the mean tissue

viability relative to negative controls.

In Vitro Eye Irritation
Objective: To determine the potential of a substance to cause serious eye damage or eye

irritation.

Guideline: OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium (RhCE)

test method for identifying chemicals not requiring classification and labelling for eye irritation or

serious eye damage).

Methodology:

Test System: A reconstructed human cornea-like epithelium model.

Application: The test substance is applied to the surface of the corneal tissue model.

Incubation: Tissues are exposed to the substance for a specified duration.

Viability Assessment: Similar to the skin irritation test, cell viability is determined, typically

using the MTT assay.

Endpoint: The classification is based on the reduction in tissue viability. A substance is

identified as not requiring classification for eye irritation or serious eye damage if the mean
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tissue viability is above a certain threshold.

The following diagram illustrates a typical workflow for an in vitro cytotoxicity assay.

Workflow for In Vitro Cytotoxicity Assay (e.g., MTT)

Cell Seeding
(e.g., 96-well plate)

Incubation (24h)
Allow cells to attach

Treatment with 3-Amino-2-piperidone
(Varying concentrations)

Incubation
(e.g., 24, 48, or 72 hours)

Addition of MTT Reagent

Incubation (2-4h)
Formation of formazan crystals

Solubilization of Formazan
(e.g., with DMSO or SDS)

Absorbance Measurement
(Spectrophotometer at ~570 nm)

Data Analysis
(Calculation of % viability and IC50)
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Workflow for In Vitro Cytotoxicity Assay

Conclusion
The available toxicological data for 3-Amino-2-piperidone is primarily based on GHS hazard

classifications, which indicate that it is harmful if swallowed and can cause skin and eye

irritation, as well as potential respiratory irritation. There is a notable lack of detailed, publicly

available studies quantifying its acute toxicity, cytotoxicity, genotoxicity, or its effects on specific

cellular signaling pathways. For drug development and research applications, it is crucial to

conduct further toxicological assessments following established guidelines to generate a more

comprehensive safety profile. The experimental protocols and workflows outlined in this guide

provide a framework for such investigations. Researchers and scientists should handle this

compound with appropriate personal protective equipment and adhere to the precautionary

statements provided in its safety data sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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